Cas no 101268-23-9 (Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester)

• Product Name: Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester
• CAS No: 101268-23-9
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 6090034
• PubChem ID: 10106375
• Update Time: 2025-07-28

Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester
• Cyclobutanemethanol, 3-methyl-, 1-(4-methylbenzenesulfonate)
• EN300-7241977
• (3-methylcyclobutyl)methyl 4-methylbenzene-1-sulfonate
• SCHEMBL18366814
• DTXSID601185619
• 101268-23-9

• Inchi： 1S/C13H18O3S/c1-10-3-5-13(6-4-10)17(14,15)16-9-12-7-11(2)8-12/h3-6,11-12H,7-9H2,1-2H3
• InChI Key： JJRMDSSKNYDUAY-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(S(OCC2CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 254.09766561g/mol
• Monoisotopic Mass: 254.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 371.4±11.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester

Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester (CAS No. 101268-23-9): An Overview

Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester (CAS No. 101268-23-9) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a toluene ring, a sulfonic acid group, and a 3-methyl-cyclobutylmethyl ester moiety. These functional groups contribute to its diverse chemical properties and potential applications.

The sulfonic acid group in Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester imparts acidic and hydrophilic characteristics, making it suitable for various reactions and processes. The toluene ring provides aromatic stability and reactivity, while the 3-methyl-cyclobutylmethyl ester moiety adds complexity and specificity to the molecule. These combined features make the compound an attractive candidate for a wide range of applications, including as a building block in organic synthesis, a reagent in catalytic processes, and a precursor in the development of novel materials.

Recent research has highlighted the potential of Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester in the synthesis of advanced pharmaceuticals. For instance, studies have shown that this compound can be used as an intermediate in the production of drugs targeting specific biological pathways. The sulfonic acid group can be functionalized to introduce additional reactive sites, enhancing the compound's utility in drug design and development. Additionally, the cyclobutylmethyl ester moiety can be modified to improve the pharmacokinetic properties of the final drug product.

In the context of materials science, Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester has been explored for its potential in the synthesis of polymers and coatings. The presence of the sulfonic acid group can enhance the hydrophilicity and adhesion properties of these materials, making them suitable for applications in biocompatible coatings and advanced polymer systems. Moreover, the aromatic toluene ring can contribute to the mechanical strength and thermal stability of the resulting materials.

The versatility of Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester is further demonstrated by its use in catalytic processes. As a ligand or co-catalyst, this compound can enhance the efficiency and selectivity of various catalytic reactions. For example, it has been used in palladium-catalyzed cross-coupling reactions to improve yields and reduce side products. The unique combination of functional groups in this molecule allows it to interact effectively with metal centers, facilitating efficient catalytic cycles.

In addition to its synthetic and material applications, Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester has been studied for its environmental impact. Research has focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial processes. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, reducing concerns about long-term environmental persistence.

The chemical stability and reactivity of Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester have also been investigated. It is generally stable under standard laboratory conditions but can undergo various transformations when exposed to specific reagents or conditions. For example, it can be hydrolyzed under acidic or basic conditions to form the corresponding sulfonate salt and alcohol. These transformations are important for understanding its behavior in different chemical environments and for optimizing its use in various applications.

In conclusion, Toluene-4-sulfonic acid 3-methyl-cyclobutylmethyl ester (CAS No. 101268-23-9) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, materials science, and catalysis. Its unique structural features make it a valuable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.